![molecular formula C10H12O3 B578253 4-Ethylphenylglyoxal hydrate CAS No. 14333-92-7](/img/structure/B578253.png)
4-Ethylphenylglyoxal hydrate
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Overview
Description
Scientific Research Applications
Synthesis and Chemical Reactions
- A study by Andin (2021) explored a three-component condensation involving cyclic enaminones, phenylglyoxal hydrate, and ethyl cyanoacetate, producing 4,5,6,7-tetrahydroindole derivatives. This process showcases the versatility of phenylglyoxal hydrate in synthesizing functionalized chemical compounds under mild conditions, indicating potential applications in creating derivatives of 4-Ethylphenylglyoxal hydrate (Andin, 2021).
Physical Chemistry and Material Science
- Research by Zhang et al. (2005) on the hydrate formation of methane and ethylene mixtures reveals the influence of additives like sodium dodecyl sulfate (SDS) on the partition coefficient of ethylene between hydrate and vapor. Such studies are crucial for understanding the physical chemistry aspects of substances related to this compound, potentially guiding the development of new materials or separation processes (Zhang et al., 2005).
Polymer Science and Catalysis
- Flagg et al. (2019) investigated poly(3-{[2-(2-methoxyethoxy)ethoxy]methyl}thiophene-2,5-diyl) (P3MEEMT), a polythiophene derivative with ethylene glycol-based side chains, for its application in organic electrochemical transistors. The study highlights the role of polymer crystallinity and hydration in determining the material's performance, offering insights into how modifications to molecules like this compound could impact polymer properties (Flagg et al., 2019).
Safety and Hazards
The safety data sheet for 4-Ethylphenylglyoxal hydrate advises to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye . It recommends using personal protective equipment, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
Mechanism of Action
Target of Action
It is known to be used in proteomics research , suggesting that it may interact with proteins or enzymes in the body.
Mode of Action
It is known that similar compounds, such as phenylglyoxal, have been used as reagents to modify amino acids like arginine . This suggests that 4-Ethylphenylglyoxal hydrate might interact with its targets by modifying their structure or function.
Biochemical Pathways
It is known that the compound is used in proteomics research , implying that it may be involved in protein-related biochemical pathways.
Result of Action
Based on its use in proteomics research , it can be inferred that the compound may have significant effects at the molecular and cellular levels, possibly through the modification of proteins or enzymes.
Biochemical Analysis
Biochemical Properties
It is known that glyoxal, a related compound, can modify the amino acid arginine . This suggests that 4-Ethylphenylglyoxal hydrate may interact with proteins and enzymes in a similar manner.
Cellular Effects
Glyoxal, a related compound, has been shown to cause damage in human aortic endothelial cells by perturbing the glutathione, mitochondrial membrane potential, and mitogen-activated protein kinase pathways .
Molecular Mechanism
A study on a related compound, phenylglyoxal, showed that it can undergo a three-component condensation with cyclic enamino ketones and ethyl cyanoacetate, leading to the formation of 4,5,6,7-tetrahydroindole derivatives .
Temporal Effects in Laboratory Settings
The temporal effects of this compound in laboratory settings are not well-documented. A related compound, phenylglyoxal, was found to form 2,3,4,5,6,7-hexahydroindole derivatives under mild conditions (aqueous EtOH, 60°C, 10 min). Under more severe conditions (EtOH, reflux, 1 h), the intermediates are dehydrated to form 4,5,6,7-tetrahydroindoles .
Metabolic Pathways
Metabolic pathways generally involve a series of chemical reactions occurring within a cell, where the product of one enzyme acts as the substrate for the next .
Subcellular Localization
The subcellular localization of a protein is often tied to its function .
Properties
IUPAC Name |
2-(4-ethylphenyl)-2-oxoacetaldehyde;hydrate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O2.H2O/c1-2-8-3-5-9(6-4-8)10(12)7-11;/h3-7H,2H2,1H3;1H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFDCQUPYEYQFJM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)C=O.O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10656971 |
Source
|
Record name | (4-Ethylphenyl)(oxo)acetaldehyde--water (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10656971 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1171381-90-0 |
Source
|
Record name | (4-Ethylphenyl)(oxo)acetaldehyde--water (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10656971 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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